Cas no 2138246-30-5 (1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine)

• Product Name: 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine
• CAS No: 2138246-30-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5777216
• PubChem ID: 165784300
• Update Time: 2025-06-12

1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine
• 2138246-30-5
• EN300-1111386

• Inchi： 1S/C9H15N3/c1-8(2)4-3-6-12-7-5-11-9(12)10/h4-5,7H,3,6H2,1-2H3,(H2,10,11)
• InChI Key： ISUKTKSGYWNXIT-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine

Comprehensive Overview of 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine (CAS No. 2138246-30-5)

1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine (CAS No. 2138246-30-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its imidazole core and 4-methylpent-3-en-1-yl side chain, is a subject of interest for researchers and industries alike. Its molecular formula and structural features make it a versatile candidate for further exploration in medicinal chemistry, material science, and agrochemical research.

The growing demand for novel imidazole derivatives in pharmaceutical development has placed 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine under the spotlight. Imidazole-based compounds are known for their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. This compound, with its amine functional group, could potentially serve as a building block for the synthesis of more complex molecules targeting specific therapeutic pathways. Recent studies have highlighted the importance of such structures in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators.

In the context of green chemistry and sustainable synthesis, 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine presents an interesting case study. Researchers are increasingly focusing on eco-friendly methods for synthesizing and modifying imidazole derivatives. The compound's unsaturated side chain offers opportunities for further functionalization through catalytic processes, aligning with the global push towards minimizing hazardous waste and reducing the environmental footprint of chemical production. This aspect is particularly relevant given the current emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry.

The analytical characterization of 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's purity and structural integrity, especially when it's intended for research or industrial applications. The growing availability of sophisticated analytical instruments has made it easier to study such compounds in greater detail, contributing to a better understanding of their physicochemical properties and potential reactivity patterns.

From a commercial perspective, the market for specialty chemicals like 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine is expanding rapidly. The compound's unique structure makes it valuable for custom synthesis and contract research organizations (CROs) serving the pharmaceutical and biotechnology sectors. With the increasing trend of outsourcing in drug discovery, there's a rising demand for high-quality, well-characterized building blocks that can accelerate the development of new molecular entities.

In material science applications, the imidazole moiety of 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine could potentially contribute to the development of novel polymers or coordination complexes. The compound's ability to act as a ligand or its potential for polymerization makes it interesting for creating advanced materials with specific electronic or mechanical properties. This aligns with current research trends focusing on smart materials and functional coatings that respond to environmental stimuli.

Quality control and regulatory compliance are critical aspects when working with 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine. Manufacturers and suppliers must adhere to strict guidelines regarding compound characterization, storage conditions, and handling procedures. The implementation of robust quality management systems ensures that the compound meets the required specifications for various applications, particularly in sensitive areas like pharmaceutical research where consistency and purity are paramount.

Looking ahead, the future prospects for 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine appear promising. As research continues to uncover new applications for heterocyclic compounds, this particular derivative may find use in emerging fields such as bioconjugation chemistry or catalysis. The compound's structural features offer multiple sites for modification, making it a versatile intermediate for creating diverse molecular architectures. Continued innovation in synthetic methodologies will likely further enhance its utility and accessibility for researchers worldwide.

For those seeking detailed technical information about 1-(4-methylpent-3-en-1-yl)-1H-imidazol-2-amine (CAS No. 2138246-30-5), comprehensive data sheets typically include specifications regarding appearance, solubility, melting point, and storage recommendations. These parameters are essential for proper handling and utilization of the compound in various experimental settings. As with any specialized chemical, proper safety assessments should be conducted prior to use, following established laboratory protocols and guidelines.